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Compound of Interest

Compound Name: Dimethylolurea

Cat. No.: B1678115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis of slow-release nitrogen fertilizers derived from dimethylolurea. The information is

intended to guide researchers in the development and evaluation of enhanced efficiency

fertilizers aimed at improving nutrient uptake by plants and minimizing environmental nitrogen

loss.

Introduction
Conventional nitrogen fertilizers, such as urea, are highly soluble and prone to rapid loss from

the soil through leaching and volatilization. This reduces their efficiency and can lead to

environmental pollution. Slow-release fertilizers (SRFs) offer a solution by gradually releasing

nitrogen in a manner that is synchronized with the nutritional needs of crops. Dimethylolurea,

an intermediate in the synthesis of urea-formaldehyde (UF) resins, is a key precursor for a

class of SRFs.[1] By controlling the polymerization of dimethylolurea, fertilizers with varying

nitrogen release characteristics can be produced.[2] These fertilizers offer the benefits of a high

nitrogen content, low burn potential, and the ability to tailor nitrogen release rates.
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The foundational step in producing these SRFs is the synthesis of dimethylolurea from urea

and formaldehyde. This reaction is typically carried out under alkaline conditions.

Chemical Reaction
The reaction proceeds in two stages, starting with the formation of monomethylolurea, which

then reacts with another formaldehyde molecule to form dimethylolurea.

Stage 1: Formation of Monomethylolurea

CO(NH₂)₂ + CH₂O → CO(NH₂)(NHCH₂OH)

Stage 2: Formation of Dimethylolurea

CO(NH₂)(NHCH₂OH) + CH₂O → CO(NHCH₂OH)₂

Experimental Protocol for Dimethylolurea Synthesis
This protocol is based on established laboratory procedures and can be scaled as needed.

Materials:

Urea (30.0 g)

Formaldehyde solution (37% w/w, 81.2 g)

Sodium hydroxide (NaOH) solution (10% w/w) or other suitable base (e.g., Ba(OH)₂,

NaH₂PO₄)

Ethanol

Deionized water

250 mL four-neck round-bottom flask

Mechanical stirrer

Thermometer
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Constant temperature water bath

pH meter or pH indicator strips

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Reaction Setup: In a 250 mL four-neck round-bottom flask equipped with a mechanical stirrer

and a thermometer, add 81.2 g of 37% formaldehyde solution.

Addition of Urea: While stirring, add 30.0 g of urea to the formaldehyde solution. Continue

stirring until the urea is completely dissolved. The molar ratio of formaldehyde to urea in this

protocol is approximately 2:1.

pH Adjustment: Adjust the pH of the solution to between 8.0 and 9.0 using a 10% NaOH

solution. Monitor the pH carefully.

Reaction: Place the flask in a constant temperature water bath and maintain the temperature

at 60°C. Allow the reaction to proceed for 2 hours with continuous stirring.

Observation and Continued Reaction: After 2 hours, the solution may become turbid.

Continue the reaction for an additional 30 minutes.

Cooling and Crystallization: Remove the flask from the water bath and cool it in a refrigerator

overnight to allow for the crystallization of dimethylolurea.

Filtration and Washing: Collect the white solid product by vacuum filtration using a Buchner

funnel. Wash the crystals first with ethanol and then with deionized water.

Drying: Dry the purified dimethylolurea in a constant temperature oven at 60°C until a

constant weight is achieved.

Expected Yield and Characterization
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Yield: The typical yield for this synthesis is approximately 62-80%.

Melting Point: The melting point of the synthesized dimethylolurea is expected to be in the

range of 128-137°C.

Characterization: The structure of the synthesized dimethylolurea can be confirmed using

Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR)

spectroscopy.

Synthesis of Slow-Release Fertilizer via
Polymerization of Dimethylolurea
To achieve a slower nitrogen release, dimethylolurea is polymerized to form longer-chain

methylene urea polymers. This is typically achieved through melt polycondensation under

acidic conditions.

Chemical Reaction
The polymerization involves the condensation of dimethylolurea molecules, releasing water

and forming methylene bridges (-CH₂-) between urea units.

n CO(NHCH₂OH)₂ → [-NH-CO-NH-CH₂-]n + n H₂O

Experimental Protocol for Melt Polycondensation
Materials:

Synthesized dimethylolurea

Acid catalyst (e.g., dilute HCl or H₂SO₄)

High-temperature reactor or round-bottom flask with a heating mantle

Stirrer

Vacuum line

Procedure:
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Melt Dimethylolurea: Place the dried dimethylolurea into the reactor and heat it to its

melting point.

Acidification: Once the dimethylolurea is molten, carefully add a small amount of acid

catalyst to lower the pH.

Polycondensation: Continue heating and stirring the mixture. The polycondensation reaction

will proceed, and water will be evolved. Applying a vacuum can help to remove the water and

drive the reaction to completion. The viscosity of the melt will increase as the polymer chains

grow.

Cooling and Grinding: Once the desired degree of polymerization is achieved (indicated by

the viscosity), cool the polymer and then grind it into granules of the desired size for fertilizer

application.

Data Presentation
Synthesis Parameters for Dimethylolurea

Parameter Value Reference

Urea 30.0 g

Formaldehyde (37%) 81.2 g

Formaldehyde:Urea Molar

Ratio
~2.0:1

Reaction Temperature 60°C

Reaction Time 2.5 hours

pH 8.0 - 9.0

Yield ~62%

Melting Point 128 - 136°C

Nitrogen Release Profiles
The nitrogen release rate is a critical parameter for evaluating the performance of slow-release

fertilizers. The following table summarizes typical nitrogen release data from soil incubation
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studies.

Fertilizer Type
Nitrogen Release after 90
days (%)

Reference

Urea 89 - 100%

Urea-Formaldehyde (UF) 46 - 73%

Impact on Crop Yield
Studies have shown that the application of dimethylolurea-based fertilizers can lead to

increased crop yields compared to conventional urea.

Crop Fertilizer Treatment
Yield Increase vs.
Urea

Reference

Wheat and Corn

Controlled Release

Urea (from

Dimethylolurea)

8 - 12% and 9 - 11%

respectively
[1]

Nitrogen Leaching
A key benefit of slow-release fertilizers is the reduction in nitrogen leaching.

Fertilizer Type
Relative Total Nitrogen
Leaching

Reference

Urea High

Dimethylolurea (DMU) Significantly Reduced [3]
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Dimethylolurea Synthesis
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Caption: Experimental workflow for the synthesis of dimethylolurea.
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Slow-Release Fertilizer Formation
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Caption: Pathway for the polymerization of dimethylolurea to a slow-release fertilizer.

Conclusion
The synthesis of slow-release nitrogen fertilizers from dimethylolurea presents a promising

approach to enhance nitrogen use efficiency in agriculture. The protocols outlined in these

application notes provide a foundation for researchers to produce and evaluate these
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materials. The provided data demonstrates the potential of dimethylolurea-based fertilizers to

increase crop yields while reducing nitrogen losses to the environment. Further research can

focus on optimizing polymerization conditions to achieve even more precise control over

nitrogen release profiles for specific crop and soil conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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